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Compound of Interest

Compound Name: Samarium(3+);triiodide

Cat. No.: B089372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Samarium(lll) lodide (SmI3). It includes a summary of its core properties, detailed experimental
protocols for its synthesis and characterization, and a discussion of its key chemical reactions
and applications.

Core Physical and Chemical Properties

Samarium(lll) iodide is an orange-yellow crystalline solid that is unstable in air and reactive with
water.[1][2] It is a key precursor in the synthesis of the versatile reducing agent Samarium(ll)
lodide (SmI2).

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of Smi3.
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Property Value Source(s)
Chemical Formula Smi3 [2]

Molar Mass 531.1 g/mol [2][3]
Appearance Orange-yellow crystals/powder  [2]

Melting Point 1145 + 9 K (872 £ 9 °C) [1]

Note: Other reported values
include 850 °C and 816-824 °C

(with decomposition).

[2]14]

Boiling Point

Decomposes upon heating

[5]

Solubility

Decomposes in water

[2]

Crystal Structure

Trigonal (Bil3-type structure)

[6]

Magnetic Properties

Antiferromagnetic correlations

[6]

Synthesis and Handling
Synthesis of Samarium(lil) lodide

The primary method for the synthesis of Samarium(lll) iodide is the direct reaction of metallic

samarium with elemental iodine.[2]

Experimental Protocol:

o Materials and Equipment:

o

o

lodine (99.999% purity)

[¢]

Tube furnace

[¢]

o

Inert atmosphere glovebox

Samarium metal powder (99.9% purity)

Evacuated quartz glass tube

© 2025 BenchChem. All rights reserved.

Tech Support


https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Samarium-iodide-_SmI3
https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://www.researchgate.net/publication/286406615_Thermal_constants_of_melting_of_samariumIII_iodide
https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://www.echemi.com/products/pd2109181438-triiodosamarium.html
https://pubs.acs.org/doi/10.1021/je050112b
https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://discovery.ucl.ac.uk/id/eprint/10136350/1/PhysRevB.104.014418.pdf
https://discovery.ucl.ac.uk/id/eprint/10136350/1/PhysRevB.104.014418.pdf
https://en.wikipedia.org/wiki/Samarium(III)_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o Inside an inert atmosphere glovebox, place samarium powder and iodine in a quartz glass
tube. To prevent the formation of Samarium(ll) iodide (SmI2), an excess of iodine is
typically used, with a molar ratio of Sm:l of 1:6 being effective.[6]

o Evacuate the quartz tube and seal it.
o Place the sealed tube in a tube furnace and heat to 650 °C.[6]

o Maintain this temperature for a sufficient duration to allow for the complete reaction
between the samarium and iodine vapor.

o After the reaction is complete, allow the tube to cool to room temperature.

o The resulting product is polycrystalline Samarium(lll) iodide powder.

Handling and Safety

Samarium(lll) iodide is unstable in air and decomposes in water.[2] Therefore, it should be
handled and stored under an inert atmosphere, such as in a glovebox. It is classified as a skin
and eye irritant.[3] Appropriate personal protective equipment, including gloves and safety
glasses, should be worn when handling this compound.

Chemical Properties and Reactions

Samarium(lll) iodide is a versatile reagent in inorganic and organic synthesis, primarily serving
as a precursor to Sml2 and as a catalyst in certain reactions.

Reduction to Samarium(ll) lodide

A key chemical property of SmI3 is its ability to be reduced to Samarium(ll) iodide. This can be
achieved through reaction with metallic samarium or hydrogen gas upon heating.[2]

e Reduction with Samarium: 2SmI3 + Sm — 3Sml2[2]

e Reduction with Hydrogen: 2SmI3 + H2 — 2SmI2 + 2HI[2]
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Autoionization in Tetrahydrofuran (THF)

In tetrahydrofuran (THF), Samarium(lll) iodide undergoes autoionization, crystallizing as an
ionic complex, [SmI2(THF)5][SmI4(THF)2], rather than a simple coordination compound. This
phenomenon is attributed to favorable lattice energetics.

Applications in Organic Synthesis

While less common than its diiodide counterpart, SmI3 is used as a catalyst in some organic
reactions.[2]

Characterization Techniques
X-ray Crystallography

X-ray crystallography is employed to determine the crystal structure of Samarium(lll) iodide and
its complexes.

Experimental Protocol (General):

Crystal Growth: Grow single crystals of SmI3 or its complexes from a suitable solvent, such
as THF for the autoionization product.

o Crystal Mounting: Mount a suitable single crystal on a goniometer head. For air-sensitive
samples like SmI3, this should be done under an inert atmosphere or in a cryo-stream.

o Data Collection: Place the mounted crystal on a diffractometer equipped with an X-ray
source (e.g., Mo Ka or Cu Ka radiation) and a detector. Cool the crystal to a low temperature
(e.g., 100 K) to minimize thermal vibrations. Collect a series of diffraction images by rotating
the crystal in the X-ray beam.

o Data Processing: Integrate the raw diffraction data to obtain a list of reflection intensities.

 Structure Solution and Refinement: Use direct methods or Patterson methods to solve the
phase problem and obtain an initial electron density map. Build an atomic model into the
electron density map and refine the model against the experimental data to obtain the final
crystal structure.
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UV-Vis Spectroscopy

UV-Vis spectroscopy can be used to study the electronic transitions of the samarium ion in
SmI3 and its complexes.

Experimental Protocol (General for Lanthanide Complexes):

o Sample Preparation: Prepare a solution of the samarium iodide complex in a suitable solvent
(e.g., THF) in a quartz cuvette. The concentration should be adjusted to obtain absorbance
values within the linear range of the spectrophotometer.

e Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Record a baseline spectrum
with the cuvette containing only the solvent.

o Data Acquisition: Place the sample cuvette in the spectrophotometer and record the
absorption spectrum over the desired wavelength range. The f-f electronic transitions of
lanthanide ions are often weak and sharp.[7]

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements are crucial for characterizing the magnetic properties of
SmI3, such as its recently reported behavior as a 4f honeycomb magnet.[6]

Experimental Protocol (General using a SQUID Magnetometer):

o Sample Preparation: Place a powdered sample of SmI3 in a gelatin capsule or other suitable
sample holder.

o Measurement: Mount the sample in a Superconducting Quantum Interference Device
(SQUID) magnetometer. Measure the magnetization of the sample as a function of
temperature and applied magnetic field.

o Data Analysis: From the magnetization data, the magnetic susceptibility can be calculated.
This data provides insights into the magnetic ordering and electronic ground state of the
Sm3+ ions in the crystal lattice.

Logical Workflow of Samarium lodide Chemistry
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The following diagram illustrates the synthesis of Samarium(lll) iodide and its key chemical
transformations.
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Synthesis and Reactivity of Samarium lodides

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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